Cas no 946200-30-2 (1-(4-chlorophenyl)-6-{(2E)-3-phenylprop-2-en-1-ylsulfanyl}-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one)

• Product Name: 1-(4-chlorophenyl)-6-{(2E)-3-phenylprop-2-en-1-ylsulfanyl}-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one
• CAS No: 946200-30-2
• MF: C₂₀H₁₅ClN₄OS
• MW: 394.877301454544
• CID: 5964408
• PubChem ID: 135893746
• Update Time: 2025-08-05

1-(4-chlorophenyl)-6-{(2E)-3-phenylprop-2-en-1-ylsulfanyl}-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-6-{(2E)-3-phenylprop-2-en-1-ylsulfanyl}-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one
• ZBQXGJOLJPUUGC-QPJJXVBHSA-N
• 946200-30-2
• 1-(4-chlorophenyl)-6-[(E)-3-phenylprop-2-enyl]sulfanyl-5H-pyrazolo[3,4-d]pyrimidin-4-one
• AKOS002053370
• 1-(4-chlorophenyl)-6-(cinnamylthio)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one
• F2085-0107
• HMS3525H17

• Inchi： 1S/C20H15ClN4OS/c21-15-8-10-16(11-9-15)25-18-17(13-22-25)19(26)24-20(23-18)27-12-4-7-14-5-2-1-3-6-14/h1-11,13,22H,12H2/b7-4+
• InChI Key： PLGXQJYXBCNLBC-QPJJXVBHSA-N
• SMILES： C1(SC/C=C/C2=CC=CC=C2)=NC(=O)C2=CNN(C3=CC=C(Cl)C=C3)C2=N1

Computed Properties

• Exact Mass: 394.0655100g/mol
• Monoisotopic Mass: 394.0655100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 84.6Ų

Additional information on 1-(4-chlorophenyl)-6-{(2E)-3-phenylprop-2-en-1-ylsulfanyl}-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one

1-(4-chlorophenyl)-6-{(2E)-3-phenylprop-2-en-1-ylsulfanyl}-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one: A Comprehensive Overview

The compound with CAS No. 946200-30-2, known as 1-(4-chlorophenyl)-6-{(2E)-3-phenylprop-2-en-1-ylsulfanyl}-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound belongs to the class of pyrazolo[3,4-d]pyrimidinones, which are known for their unique structural properties and bioactivity. The molecule incorporates a chlorophenyl group and a phenylpropenylsulfanyl moiety, both of which contribute to its complex electronic and steric properties.

Recent studies have highlighted the importance of pyrazolo[3,4-d]pyrimidinones in drug discovery due to their ability to interact with various biological targets. The chlorophenyl group in this compound is particularly interesting as it enhances the molecule's lipophilicity and stability, making it a promising candidate for drug delivery systems. Additionally, the phenylpropenylsulfanyl moiety introduces conjugation and flexibility into the structure, which can influence its binding affinity to proteins and enzymes.

One of the most notable aspects of this compound is its synthesis pathway. Researchers have developed efficient methods to construct the pyrazolo[3,4-d]pyrimidinone core, often employing multi-component reactions or microwave-assisted synthesis. These methods not only improve yield but also reduce reaction time, making large-scale production feasible. The incorporation of the chlorophenyl group and the phenylpropenylsulfanyl moiety is typically achieved through nucleophilic substitution or coupling reactions, depending on the specific conditions.

The pharmacological activity of this compound has been a focal point of recent investigations. Studies have shown that it exhibits potent anti-inflammatory and antioxidant properties, which could be attributed to its ability to modulate key signaling pathways such as NF-kB and MAPK. Furthermore, preliminary in vitro assays indicate that it may have anti-cancer potential by inducing apoptosis in cancer cells while sparing normal cells. These findings underscore its potential as a lead compound for therapeutic development.

In terms of applications beyond pharmacology, this compound has shown promise in materials science. Its rigid structure and conjugated system make it a suitable candidate for use in organic electronics. Researchers are exploring its potential as a building block for constructing advanced materials such as organic semiconductors or light-emitting diodes (OLEDs). The presence of the chlorophenyl group and the phenylpropenylsulfanyl moiety could enhance its electronic properties, making it an attractive option for next-generation electronic devices.

From an environmental standpoint, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent studies have demonstrated that it undergoes hydrolytic degradation under specific pH conditions, releasing non-toxic byproducts. This suggests that it could be environmentally friendly if used responsibly in industrial applications.

In conclusion, 1-(4-chlorophenyl)-6-{(2E)-3-phenylprop-2-en-1-ylsulfanyl}-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one (CAS No. 946200-30-2) is a versatile compound with diverse applications across multiple disciplines. Its unique structure endows it with exceptional chemical and biological properties that make it a valuable asset for both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing science and technology.